Cas no 80458-02-2 (2-Pentanone, 4-(cyclohexylimino)-)

• Product name: 2-Pentanone, 4-(cyclohexylimino)-
• CAS No: 80458-02-2
• MF: C₁₁H₁₉NO
• MW: 181.275
• CID: 4194563
• PubChem ID: 20512965

2-Pentanone, 4-(cyclohexylimino)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-(cyclohexylimino)-
• 80458-02-2
• 4-(Cyclohexylimino)pentan-2-one
• SCHEMBL11143660

• Inchi： InChI=1S/C11H19NO/c1-9(8-10(2)13)12-11-6-4-3-5-7-11/h11H,3-8H2,1-2H3
• InChI Key： RMVCLAGISYIPJU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4Ų
• XLogP3: 1.7